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For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Anisodine, a tropane alkaloid naturally occurring in plants of the Solanaceae family, is a

potent anticholinergic and antispasmodic agent. This technical guide provides a comprehensive

overview of its chemical structure and a detailed account of its asymmetric total synthesis. The

synthesis commences with 6-beta-acetyltropine and strategically employs a Sharpless

asymmetric dihydroxylation as the key step to establish the required stereochemistry. This

document outlines the complete synthetic pathway, including detailed experimental protocols

for key transformations and a summary of quantitative data. Furthermore, a visualization of the

synthetic route is provided to facilitate a clear understanding of the molecular transformations.

Chemical Structure of (-)-Anisodine
(-)-Anisodine, also known as daturamine or α-hydroxyscopolamine, is a tropane alkaloid with

the IUPAC name (1R,2R,4S,5S,7s)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl (S)-3-

hydroxy-2-phenylpropanoate. Its chemical formula is C₁₇H₂₁NO₅, and it has a molecular weight

of 319.36 g/mol .

The structure of (-)-Anisodine is characterized by a rigid tricyclic tropane core. A key feature is

the epoxide ring at the 6,7-position of the tropane skeleton. The stereochemistry of the

molecule is crucial for its biological activity. The absolute configuration of the tropane moiety

and the stereocenter in the tropic acid side chain have been determined.
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Table 1: Chemical Identifiers and Properties of (-)-Anisodine

Identifier/Property Value

IUPAC Name

(1R,2R,4S,5S,7s)-9-methyl-3-oxa-9-

azatricyclo[3.3.1.02,4]nonan-7-yl (S)-3-hydroxy-

2-phenylpropanoate

Synonyms Daturamine, α-hydroxyscopolamine

CAS Number 52646-92-1

Chemical Formula C₁₇H₂₁NO₅

Molecular Weight 319.36 g/mol

SMILES
CN1[C@H]2C--INVALID-LINK--OC(=O)--

INVALID-LINK--c4ccccc4

InChI

InChI=1S/C17H21NO5/c1-18-12-7-11(8-

13(18)15-14(12)23-15)22-16(20)17(21,9-19)10-

5-3-2-4-6-10/h2-6,11-15,19,21H,7-

9H2,1H3/t11-,12-,13+,14-,15+,17-/m1/s1

Asymmetric Total Synthesis of (-)-Anisodine
An efficient asymmetric total synthesis of (-)-Anisodine has been developed, commencing

from the readily available starting material, 6-beta-acetyltropine. The synthesis strategically

introduces the required chirality through a key Sharpless asymmetric dihydroxylation reaction.

The overall synthetic sequence involves several key transformations, which are detailed below.

Starting Material Key Intermediates Final Product

6-beta-acetyltropine 6,7-Dehydro-3α-acetoxy-tropaneDehydration Diol Intermediate

Sharpless Asymmetric
Dihydroxylation Cyclic Sulfate

Cyclic Sulfate
Formation Scopine AnalogueEpoxide Formation (-)-Anisodine

Esterification with
(S)-Tropic Acid derivative
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To cite this document: BenchChem. [A Technical Guide to the Chemical Structure and
Synthesis of (-)-Anisodine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613755#chemical-structure-and-synthesis-of-
anisodine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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